Cas no 1119-33-1 (H-Glu(OEt)-OH)

H-Glu(OEt)-OH Properties

Names and Identifiers

• L-Glutamic acid gamma-ethyl ester
• 5-Ethyl L-Glutamate
• H-Glu(OEt)-OH
• L-Glutamic acid γ-ethyl ester
• H-Glu-Oet
• L-Glutamic Acid 5-Ethyl Ester
• L-GLUTAMIC ACID-GAMMA-ETHYL ESTER CRYSTALLINE
• (S)-2-Amino-5-ethoxy-5-oxopentanoic acid
• ETHYL G-L-GLUTAMATE
• Ethylgama-L-glutamate
• ethylglutamate
• Ethyly-L-glutamate
• N-NONYLGALLATE
• +Expand

• MDL： MFCD00037217
• InChIKey： XMQUEQJCYRFIQS-YFKPBYRVSA-N
• Inchi： InChI=1S/C7H13NO4/c1-2-12-6(9)4-3-5(8)7(10)11/h5H,2-4,8H2,1H3,(H,10,11)/t5-/m0/s1
• SMILES： CCOC(=O)CC[C@@H](C(=O)O)N
• BRN： 1725589

Computed Properties

• Exact Mass: 175.08400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 175.084
• Heavy Atom Count: 12
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _3
• Topological Polar Surface Area: 89.6A^2

Experimental Properties

• LogP: 0.44190
• PSA: 89.62000
• Merck: 4470
• Refractive Index: 1.4353 (estimate)
• Water Partition Coefficient: Soluble in water 100 mg/ml.
• Boiling Point: 306.47°C (rough estimate)
• Melting Point: 179-185°C
• Flash Point: 151.3℃
• Color/Form: White crystalline powder
• Specific Rotation: +11.0 to +14.0° (c=1, H2O)
• Density: 1.2843 (rough estimate)

H-Glu(OEt)-OH Security Information

• WGK Germany：3
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：0-10°C
• Signal Word：Warning

H-Glu(OEt)-OH Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters